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molecular formula C14H19F2N B8707502 3-[1-(3,5-Difluorophenyl)-2,2-dimethylpropyl]azetidine CAS No. 820971-95-7

3-[1-(3,5-Difluorophenyl)-2,2-dimethylpropyl]azetidine

Cat. No. B8707502
CAS RN: 820971-95-7
M. Wt: 239.30 g/mol
InChI Key: RVXLRGDDRYNMGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07906503B2

Procedure details

To a solution of 360 mg (1.06 mmol) of tert-butyl 3-[1-(3,5-difluorophenyl)-2,2-dimethylpropyl]azetidine-1-carboxylate in 1.5 mL of CH2Cl2, was added 1.5 mL of TFA and the solution was stirred for 1 h at rt. It was concentrated and washed with ether to afford the title compound as a white solid; Mass Spectrum: m/e=240 (M+1).
Name
tert-butyl 3-[1-(3,5-difluorophenyl)-2,2-dimethylpropyl]azetidine-1-carboxylate
Quantity
360 mg
Type
reactant
Reaction Step One
Name
TFA
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:9]([CH:14]2[CH2:17][N:16](C(OC(C)(C)C)=O)[CH2:15]2)[C:10]([CH3:13])([CH3:12])[CH3:11])[CH:5]=[C:6]([F:8])[CH:7]=1.C(O)(C(F)(F)F)=O>C(Cl)Cl>[F:1][C:2]1[CH:3]=[C:4]([CH:9]([CH:14]2[CH2:15][NH:16][CH2:17]2)[C:10]([CH3:13])([CH3:12])[CH3:11])[CH:5]=[C:6]([F:8])[CH:7]=1

Inputs

Step One
Name
tert-butyl 3-[1-(3,5-difluorophenyl)-2,2-dimethylpropyl]azetidine-1-carboxylate
Quantity
360 mg
Type
reactant
Smiles
FC=1C=C(C=C(C1)F)C(C(C)(C)C)C1CN(C1)C(=O)OC(C)(C)C
Name
TFA
Quantity
1.5 mL
Type
reactant
Smiles
C(=O)(C(F)(F)F)O
Name
CH2Cl2
Quantity
1.5 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred for 1 h at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
It was concentrated
WASH
Type
WASH
Details
washed with ether

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
FC=1C=C(C=C(C1)F)C(C(C)(C)C)C1CNC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.